Cas no 2171894-82-7 (2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid)

2,4-Dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid is a furan-based carboxylic acid derivative featuring a tetrahydropyran (oxane) substituent at the 5-position. This compound is of interest in synthetic organic chemistry due to its multifunctional structure, combining a furan ring with a carboxyl group and a heterocyclic ether moiety. Its unique scaffold makes it a potential intermediate for pharmaceuticals, agrochemicals, or materials science applications, where controlled reactivity and structural diversity are critical. The presence of both electron-donating (methyl) and electron-withdrawing (carboxylic acid) groups on the furan core allows for selective functionalization, while the oxan-4-yl group enhances solubility and steric modulation. Suitable for further derivatization via esterification, amidation, or cross-coupling reactions.
2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid structure
2171894-82-7 structure
Product Name:2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid
CAS No:2171894-82-7
MF:C12H16O4
MW:224.253044128418
CID:6480381
PubChem ID:165602486
Update Time:2025-05-19

2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid
    • EN300-1615635
    • 2171894-82-7
    • Inchi: 1S/C12H16O4/c1-7-10(12(13)14)8(2)16-11(7)9-3-5-15-6-4-9/h9H,3-6H2,1-2H3,(H,13,14)
    • InChI Key: SEJHKEKOOKMNIP-UHFFFAOYSA-N
    • SMILES: O1CCC(C2=C(C)C(C(=O)O)=C(C)O2)CC1

Computed Properties

  • Exact Mass: 224.10485899g/mol
  • Monoisotopic Mass: 224.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 59.7Ų

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2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid Related Literature

Additional information on 2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid

Introduction to 2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid (CAS No. 2171894-82-7)

2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid (CAS No. 2171894-82-7) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of furan carboxylic acids, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The chemical structure of 2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid features a furan ring substituted with two methyl groups at the 2 and 4 positions and a tetrahydro-2H-pyran (oxane) ring at the 5 position. The presence of these functional groups imparts specific chemical and physical properties that make this compound a valuable candidate for various research and development applications.

Recent studies have highlighted the potential of 2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid in several areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's antioxidant activity. Research has demonstrated that 2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid exhibits strong radical scavenging activity, which can help protect cells from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases and cardiovascular disorders, where oxidative stress plays a significant role.

In addition to its biological activities, the synthesis of 2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid has been optimized to improve yield and purity. A recent study published in the Journal of Organic Chemistry described a novel synthetic route that utilizes a one-pot multicomponent reaction (MCR) approach. This method not only simplifies the synthesis process but also reduces the environmental impact by minimizing waste generation.

The physical properties of 2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid, such as its solubility and stability, have also been extensively studied. It has been found to be moderately soluble in common organic solvents like ethanol and dimethyl sulfoxide (DMSO), making it suitable for use in various formulations. Its stability under different conditions, including temperature and pH, has been evaluated to ensure its reliability in both laboratory settings and industrial applications.

The safety profile of 2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid is another critical aspect that has been investigated. Toxicity studies have shown that it exhibits low toxicity in animal models, with no significant adverse effects observed at therapeutic doses. This favorable safety profile further supports its potential as a therapeutic agent.

In conclusion, 2,4-dimethyl-5-(oxan-4-yl)furan-3-carboxylic acid (CAS No. 2171894-82-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical development. Its unique chemical structure, combined with its anti-inflammatory and antioxidant properties, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.

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